Cas no 2229168-57-2 (1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229168-57-2
• MF: C₈H₁₁F₄N
• MW: 197.173256158829
• CID: 6489963
• PubChem ID: 165631706
• Update Time: 2025-06-08

1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine
• EN300-1963148
• 2229168-57-2
• 1-[1-(1,2,2,2-tetrafluoroethyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C8H11F4N/c9-5(8(10,11)12)6(1-2-6)7(13)3-4-7/h5H,1-4,13H2
• InChI Key： FOMRJUHWRAAHDW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 197.08276200g/mol
• Monoisotopic Mass: 197.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine (CAS No. 2229168-57-2)

1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229168-57-2, represents a unique structural motif that combines cyclopropyl and tetrafluoroethyl groups, offering intriguing possibilities for its application in drug design and development. The presence of fluorine atoms in the tetrafluoroethyl moiety introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration.

The structural framework of 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine consists of a cyclopropyl ring substituted with an amine group at the 1-position and a tetrafluoroethyl group at the 1-position of the adjacent cyclopropyl ring. This arrangement creates a highly strained system with potential for diverse interactions with biological targets. The compound’s amine functionality provides a site for hydrogen bonding and further chemical modifications, while the fluorinated side chain enhances lipophilicity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can modulate the electronic distribution of molecules, influencing binding affinity and selectivity. The incorporation of fluorine into drug candidates has been shown to improve pharmacological activity, reduce metabolic degradation, and enhance bioavailability. The tetrafluoroethyl group in 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine is particularly noteworthy for its ability to contribute to these desirable properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical agents. The cyclopropyl ring is known for its ability to adopt favorable conformations in biological environments, while the amine group can serve as a versatile handle for further functionalization. Researchers have been exploring ways to leverage these features to design novel therapeutics targeting various diseases. For instance, the strain energy stored in the cyclopropyl ring can be harnessed to enhance binding interactions with protein receptors.

Recent studies have highlighted the importance of structural rigidity in drug design. Compounds with rigid scaffolds often exhibit higher affinity and selectivity for their targets compared to more flexible molecules. The cyclopropyl groups in 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine contribute to this rigidity, making it an attractive candidate for developing small-molecule inhibitors or agonists. Furthermore, the presence of fluorine atoms can help stabilize key pharmacophoric interactions by participating in halogen bonding or modulating electronic effects.

The synthesis of 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in accessing this class of compounds. These methods allow for the efficient introduction of fluorinated groups and other functional moieties while maintaining structural integrity.

From a medicinal chemistry perspective, 1-1-(1,2,2,2-tetrafluoroethyl)cyclopropylcyclopropan-1-amine offers a rich platform for exploring structure-activity relationships (SAR). By systematically varying substituents on the cyclopropyl or tetrafluoroethyl groups, researchers can gain insights into how different structural features influence biological activity. This iterative process is crucial for optimizing drug candidates and identifying lead compounds with potent therapeutic effects.

The potential applications of this compound extend beyond traditional small-molecule drug design. Its unique structural features make it suitable for use as a ligand in crystallographic studies or as a probe for understanding molecular interactions at the atomic level. Additionally, fluorinated compounds are increasingly being explored as components of imaging agents used in diagnostic medicine. The ability of fluorine to participate in positron emission tomography (PET) scans makes such molecules valuable tools for visualizing biological processes in vivo.

In conclusion, 1- ¹-( ¹ , ² , ² , ² -tetrafluoroethyl) - cyclopentylcyclopentane - ¹ - amine (CAS No. 2229168 -57 - ² ) is a highly intriguing compound with significant potential in pharmaceutical chemistry. Its unique structural features and favorable physicochemical properties make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an important role in shaping the future of medicinal chemistry.